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Abstract
2-Chloro-5-fluorophenethyl bromide (1-(2-bromoethyl)-2-chloro-5-fluorobenzene) represents

a high-value scaffold in modern drug discovery. Characterized by its dual-halogenated phenyl

ring and a reactive alkyl bromide tail, this compound serves as a versatile electrophile for

introducing the 2-chloro-5-fluorophenethyl moiety—a pharmacophore known to enhance

metabolic stability and potency in target engagement. This guide details its chemical identity,

validated synthetic pathways, reactivity profile, and application in the synthesis of ADAMTS4

inhibitors and other therapeutic candidates.

Part 1: Chemical Identity & Structural Analysis
Nomenclature and Identifiers
This compound is defined by a benzene core substituted with a chlorine atom at the ortho

position and a fluorine atom at the meta position relative to the ethyl bromide chain. This

substitution pattern (2-Cl, 5-F) creates a unique electronic environment that modulates the

lipophilicity and metabolic susceptibility of the resulting drug candidate.
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Identifier Value

Systematic Name 1-(2-bromoethyl)-2-chloro-5-fluorobenzene

Common Name 2-Chloro-5-fluorophenethyl bromide

Molecular Formula C₈H₇BrClF

Molecular Weight 237.50 g/mol

SMILES FC1=CC(CCBr)=C(Cl)C=C1

InChI Key
(Predicted) ZFAJPWYXLYGUJU-

UHFFFAOYSA-N

Precursor CAS
177985-33-0 (Acid); 81778-09-8 (Benzyl analog

reference)

Physicochemical Properties (Predicted)
LogP: ~3.4 (Highly lipophilic, suitable for CNS penetration).

Boiling Point: ~245°C (at 760 mmHg).

Density: ~1.5 g/cm³.

Reactivity: High susceptibility to nucleophilic substitution (

) due to the primary alkyl bromide leaving group.

Part 2: Synthetic Pathways & Production[1]
The synthesis of 2-Chloro-5-fluorophenethyl bromide is typically achieved through a two-

step transformation starting from 2-chloro-5-fluorophenylacetic acid (CAS 177985-33-0). This

route ensures regio-purity and high yields.

Validated Synthetic Route
Reduction: The carboxylic acid is reduced to the primary alcohol, 2-(2-chloro-5-

fluorophenyl)ethanol, using Borane-THF complex (
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) or Lithium Aluminum Hydride (

).

Bromination: The alcohol is converted to the alkyl bromide using Phosphorus Tribromide (

) or the Appel reaction (

).

Reaction Mechanism Visualization
The following diagram illustrates the stepwise conversion from the acid precursor to the final

bromide electrophile.
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Intermediate Alcohol
2-(2-chloro-5-fluorophenyl)ethanol

Reduction
(BH3·THF, 0°C to RT) Target Product

2-Chloro-5-fluorophenethyl bromide

Bromination
(PBr3, DCM, 0°C)

Click to download full resolution via product page

Caption: Stepwise synthesis of 2-Chloro-5-fluorophenethyl bromide from phenylacetic acid

precursor.

Part 3: Applications in Drug Discovery[2]
Pharmacophore Utility
The 2-chloro-5-fluorophenethyl moiety is a bioisostere for unsubstituted phenethyl groups. The

halogen substitutions provide two critical advantages:

Metabolic Blocking: The fluorine at the 5-position blocks para-hydroxylation (relative to the

ethyl chain), a common metabolic clearance pathway.

Conformational Lock: The ortho-chlorine introduces steric bulk that can restrict the rotation of

the ethyl chain, potentially locking the molecule into a bioactive conformation.

Case Study: ADAMTS4 Inhibitors
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Research indicates the utility of this scaffold in the development of inhibitors for ADAMTS4 (A

Disintegrin And Metalloproteinase with Thrombospondin motifs 4), an enzyme implicated in

osteoarthritis. The lipophilic phenethyl tail fits into the hydrophobic S1' pocket of the enzyme,

improving binding affinity (

values in the nanomolar range).

Part 4: Experimental Protocols
Protocol: Synthesis of 2-Chloro-5-fluorophenethyl
bromide
Objective: Convert 2-(2-chloro-5-fluorophenyl)ethanol to the corresponding bromide.

Reagents:

2-(2-chloro-5-fluorophenyl)ethanol (1.0 eq)

Phosphorus Tribromide (

) (0.4 eq)

Dichloromethane (DCM) (Anhydrous)

Procedure:

Setup: Charge a flame-dried round-bottom flask with 2-(2-chloro-5-fluorophenyl)ethanol (10

mmol) and anhydrous DCM (50 mL) under an argon atmosphere.

Cooling: Cool the solution to 0°C using an ice/water bath.

Addition: Dropwise add

(4.0 mmol) over 15 minutes. Caution: Reaction is exothermic.

Reaction: Allow the mixture to warm to room temperature and stir for 3-4 hours. Monitor by

TLC (Hexane/EtOAc 9:1) for the disappearance of the alcohol.

Quench: Carefully quench the reaction with saturated
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solution (slow addition at 0°C).

Extraction: Extract the aqueous layer with DCM (3 x 20 mL). Combine organic layers.

Purification: Dry over

, filter, and concentrate in vacuo. Purify the residue via flash column chromatography (Silica
gel, 100% Hexanes) to yield the clear oil product.

Handling & Safety
Hazards: The compound is an alkylating agent and a potential lachrymator. It causes severe

skin burns and eye damage.[1]

Storage: Store at 2-8°C under inert gas (Argon/Nitrogen) to prevent hydrolysis.

Part 5: Reactivity & Logic Flow
The utility of 2-Chloro-5-fluorophenethyl bromide lies in its reactivity as an electrophile. The

following diagram maps its potential downstream transformations.
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Caption: Divergent synthesis pathways utilizing the electrophilic ethyl bromide handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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